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Compound of Interest

Compound Name: 6-Fluorohexanal

Cat. No.: B1655487 Get Quote

Essential Safety and Handling Guide for 6-
Fluorohexanal
Disclaimer: A specific Safety Data Sheet (SDS) for 6-Fluorohexanal was not readily available.

The following guidance is based on general safety protocols for handling aldehydes and

fluorinated organic compounds in a laboratory setting. It is imperative to consult a certified

safety professional and the specific SDS for the compound once obtained before commencing

any work.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling 6-Fluorohexanal. The focus is on providing

immediate, procedural guidance for safe operations and disposal.

I. Operational Plan: Safe Handling of 6-
Fluorohexanal
This section outlines the step-by-step procedure for safely handling 6-Fluorohexanal in a

laboratory environment.

1. Pre-Handling Preparation:

Hazard Assessment: Before any handling, conduct a thorough risk assessment for the

planned experiment.
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Information Review: Review all available safety information, including this guide and any

internal laboratory safety protocols.

Emergency Equipment Check: Ensure that the safety shower, eyewash station, and fire

extinguisher are accessible and in good working order.

Fume Hood Verification: All handling of 6-Fluorohexanal must be performed in a certified

chemical fume hood. Verify the fume hood's functionality before starting.

Spill Kit: Have a chemical spill kit rated for aldehydes and organic solvents readily available.

2. Personal Protective Equipment (PPE):

Appropriate PPE is mandatory to prevent skin and eye contact, and inhalation of vapors.[1]

[2][3][4][5] The minimum required PPE is outlined in the table below.

3. Handling Procedure:

Transportation: Transport 6-Fluorohexanal in a sealed, properly labeled, and chemically

resistant secondary container.

In the Fume Hood:

Place absorbent, disposable bench paper on the work surface.

Only handle the required amount of the chemical.

Keep the container sealed when not in use.

Use compatible labware (e.g., glass, PTFE).

Avoid creating aerosols.

Post-Handling:

Wipe down the work area in the fume hood with an appropriate solvent.

Properly dispose of all contaminated materials (see Disposal Plan).
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Wash hands thoroughly with soap and water after removing gloves.[6]

4. Emergency Procedures:

Inhalation: Move the affected person to fresh air immediately.[6][7][8][9] If breathing is difficult

or has stopped, provide artificial respiration and seek immediate medical attention.[6][7]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[6][8][10] Remove contaminated clothing while rinsing.[6][7] Seek medical

attention if irritation persists.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[8][9][10] Remove contact lenses if present and easy to do.[8][10]

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Spill:

Evacuate the immediate area.

If the spill is small and you are trained to handle it, use the chemical spill kit to absorb the

material.

If the spill is large or you are unsure how to handle it, evacuate the laboratory and contact

your institution's emergency response team.

II. Disposal Plan
Proper disposal of 6-Fluorohexanal and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Liquid Waste: Collect all liquid waste containing 6-Fluorohexanal in a dedicated, properly

labeled, and sealed container for halogenated organic waste.
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Solid Waste: All contaminated solid waste (e.g., gloves, bench paper, pipette tips) must be

collected in a separate, labeled container for solid hazardous waste.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("6-Fluorohexanal"), and the associated hazards (e.g., "Flammable," "Irritant" - assumed).

3. Storage:

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.

4. Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.

III. Data Presentation
Table 1: Physical and Chemical Properties of 6-Fluorohexanal

Property Value Source

Molecular Formula C6H11FO PubChem[11]

Molecular Weight 118.15 g/mol PubChem[11][12]

CAS Number 373-33-1
ChemicalBook, PubChem[11]

[13]

Note: Further quantitative data such as boiling point, density, and vapor pressure were not

available in the initial search.

Table 2: Recommended Personal Protective Equipment (PPE)
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Body Part PPE Specifications

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over the

goggles when there is a

significant splash hazard.[3]

Hands Chemical-Resistant Gloves

Nitrile gloves are a minimum

requirement for incidental

contact. For prolonged contact,

consider heavier-duty gloves

such as neoprene or butyl

rubber. Always double-glove.

[3]

Body Laboratory Coat
A flame-resistant lab coat that

is fully buttoned is required.[4]

Respiratory Respirator (if necessary)

Use a respirator with an

appropriate organic vapor

cartridge if there is a risk of

inhalation, even within a fume

hood, or if engineering controls

are insufficient. Respirator use

requires prior medical

clearance and fit-testing.

Feet Closed-Toed Shoes

Leather or other chemically

resistant material is

recommended.

IV. Mandatory Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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